BENGHE Foundational & Exploratory

Check Availability & Pricing

J-1149 chemical structure and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: J-1149

cat. No.: B12362954

An In-depth Technical Guide to J-1149

A Note on Nomenclature: The designation "J-1149" is associated with at least two distinct
chemical entities in scientific and commercial databases. This guide will primarily focus on the
dipeptidyl peptidase-4 (DPP-4) inhibitor, Dutogliptin (also known as PHX1149), due to the
extensive publicly available research and its progression into clinical trials. A brief overview of
the second compound, a potent ALKS5 inhibitor, is provided in a separate section to address the
ambiguity.

Dutogliptin (PHX1149): A Comprehensive Technical
Overview

This technical guide provides a detailed examination of the chemical structure, properties, and
pharmacological profile of Dutogliptin, a potent and selective dipeptidyl peptidase-4 (DPP-4)
inhibitor. Dutogliptin has been investigated for the treatment of type 2 diabetes mellitus and,
more recently, for its potential role in cardiac regeneration following myocardial infarction.[1]
This document is intended for researchers, scientists, and professionals in the field of drug
development.

Chemical Structure and Properties

Dutogliptin is a small molecule inhibitor with the systematic IUPAC name [(2R)-1-[2-[[(3R)-
pyrrolidin-3-ylJamino]acetyl]pyrrolidin-2-yl]boronic acid. Its chemical and physical properties are
summarized in the table below.
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Property Value Reference

[(2R)-1-[2-[[(3R)-pyrrolidin-3-
IUPAC Name ylJamino]acetyl]pyrrolidin-2-

yl]boronic acid

Synonyms PHX1149, J-1149
CAS Number 852329-66-9
Molecular Formula C10H20BN303
Molecular Weight 241.1 g/mol
Appearance White solid

Pharmacological Properties and Mechanism of Action

Dutogliptin is a selective inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4). DPP-4 is
responsible for the degradation of incretin hormones, most notably glucagon-like peptide-1
(GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting DPP-4,
Dutogliptin increases the circulating levels of active GLP-1 and GIP, which in turn potentiate
glucose-dependent insulin secretion from pancreatic [3-cells and suppress glucagon release
from a-cells. This mechanism leads to improved glycemic control in patients with type 2
diabetes.[1]

More recently, the mechanism of action of Dutogliptin has been explored in the context of
cardiovascular disease. DPP-4 is also known to cleave and inactivate stromal cell-derived
factor-1a (SDF-10a), a chemokine that plays a crucial role in the homing of stem cells to sites of
injury. By inhibiting DPP-4, Dutogliptin prevents the degradation of SDF-1q, leading to
increased levels of this chemokine and potentially enhancing the recruitment of regenerative
stem cells to damaged cardiac tissue following a myocardial infarction.

The primary signaling pathway modulated by Dutogliptin involves the inhibition of DPP-4,
leading to the potentiation of GLP-1 and SDF-1 signaling. The diagram below illustrates this
mechanism.
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Preparation
Prepare Dutogliptin Prepare DPP-4 Prepare Gly-Pro-AMC
serial dilutions enzyme solution substrate solution

Assay Executiol

—

Add Dutogliptin to
96-well plate

Add DPP-4 enzyme

Incubate (10 min, 37°C)

Add substrate to
initiate reaction

Kinetic fluorescence reading
(Ex: 360nm, Em: 460nm)

Data Analysis

Calculate % inhibition

Determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

« 1. Dutogliptin, a dipeptidyl peptidase-4 inhibitor for the treatment of type 2 diabetes mellitus -
PubMed [pubmed.nchbi.nlm.nih.gov]

» To cite this document: BenchChem. [J-1149 chemical structure and properties]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12362954#j-1149-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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